1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

• Molecular Formula: C12H18ClN3S
• Molecular Weight: 271.81 g/mol
• IUPAC Name: 4-methyl-1-propan-2-yl-N-(thiophen-2-ylmethyl)pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C12H17N3S.ClH/c1-9(2)15-8-10(3)12(14-15)13-7-11-5-4-6-16-11;/h4-6,8-9H,7H2,1-3H3,(H,13,14);1H
• InChI Key: LFPHOILWCMMMKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC2=CC=CS2)C(C)C.Cl

Description

1-Isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is a pyrazole derivative characterized by a thienylmethyl substituent on the amine group, along with isopropyl and methyl groups at positions 1 and 4 of the pyrazole ring, respectively. This structural configuration confers unique physicochemical and biological properties, making it relevant to pharmaceutical and agrochemical research.

Preparation Methods

Key Reagents and Conditions

Reagent/Step	Purpose	Conditions	Yield (%)	Source
Hydrazine hydrate + diketone	Pyrazole ring formation	Ethanol, reflux, 6–12 h	60–80
Nitro-substituted pyrazole	Nitro group introduction	Sodium nitrite/HCl, 0–5°C	45–60
Catalytic hydrogenation	Nitro → amine reduction	H₂/Pd-C, EtOH, 50°C, 4 h	70–85

Mechanism :

• Cyclocondensation : Hydrazine reacts with a diketone (e.g., 2,4-pentanedione derivatives) to form the pyrazole core. Substituents (isopropyl, methyl) are introduced via the diketone’s structure.
• Nitro Group Introduction : Electrophilic substitution or direct nitration at C-3.
• Reduction : Catalytic hydrogenation converts the nitro group to a primary amine.

Alkylation for N-(2-Thienylmethyl) Group Installation

The secondary amine at C-3 is functionalized with 2-thienylmethyl via alkylation. Two approaches are prominent:

Direct Alkylation with 2-Thienylmethyl Halides

Parameter	Value	Notes
Reagents	2-Thienylmethyl chloride, K₂CO₃	Base neutralizes HCl
Solvent	DMF, DMSO	Polar aprotic solvents enhance nucleophilicity
Temperature	80–100°C	Reflux conditions
Time	12–24 h	Extended reaction for completion
Yield	55–70%	Depends on steric hindrance

Example Reaction :
$$ \text{Pyrazole-amine} + \text{Cl-CH}2\text{-thienyl} \xrightarrow{\text{K}2\text{CO}_3, \text{DMF}} \text{N-(2-thienylmethyl)-pyrazole} + \text{HCl} $$
Source: Inferred from.

Reductive Amination

For aldehydes, reductive amination offers an alternative:

Parameter	Value
Reagents	2-Thienylmethyl aldehyde, NaBH₃CN	Mild reducing agent
Solvent	MeOH, THF	Protic/aprotic solvents
Temperature	25–40°C	Room temperature
Time	6–8 h	Shorter reaction time
Yield	60–75%	Higher efficiency

Advantage : Avoids harsh bases, suitable for sensitive substrates.

Alternative Routes: Nucleophilic Aromatic Substitution (NAS)

For pyrazoles with electron-deficient leaving groups (e.g., halogens) at C-3:

NAS Conditions

Parameter	Value
Reagents	2-Thienylmethylamine, CuI, L-proline	Catalytic system
Solvent	Toluene	High-boiling solvent
Temperature	110–120°C	Microwave-assisted
Time	1–2 h	Accelerated kinetics
Yield	40–50%	Lower due to steric effects

Limitation : Requires pre-functionalized pyrazole halides, which may be difficult to synthesize.

Purification and Characterization

Common Techniques

Method	Purpose	Data
Column chromatography	Remove unreacted starting materials	Silica gel, hexane/EtOAc gradient
Recrystallization	Isolate pure product	EtOH/H₂O or MeOH
NMR spectroscopy	Confirm structure	$$^1$$H: δ 1.2 (CH₃, isopropyl), 2.8 (CH₃, methyl), 7.1 (thienyl H)
IR spectroscopy	Validate functional groups	N-H stretch (3300 cm⁻¹), C=N (1600 cm⁻¹)

Critical Challenges and Optimization

• Regioselectivity : Competing substitution at N-1 or N-2 positions.
• Steric Hindrance : Bulky isopropyl and thienylmethyl groups slow alkylation.
• Byproduct Formation : Dimerization or oxidation of the amine.

Solutions :

• Use bulky bases (e.g., DBU) to direct alkylation to C-3.
• Conduct reactions under inert atmospheres (N₂/Ar) to prevent oxidation.

Comparison of Synthetic Routes

Method	Advantages	Disadvantages
Cyclocondensation + Alkylation	High atom economy	Multi-step, low yields
Reductive Amination	Mild conditions	Limited to aldehyde substrates
NAS	Short reaction times	Requires specialized catalysts

Industrial-Scale Considerations

• Continuous Flow Reactors : Enable precise temperature control for exothermic steps.
• Green Chemistry : Replace DMF with ionic liquids or water for alkylation.
• Cost Analysis : 2-Thienylmethyl chloride ($1.2/g) vs. aldehyde ($0.8/g) impacts scalability.

Chemical Reactions Analysis

Types of Reactions

1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thienylmethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride or potassium carbonate in aprotic solvents like dimethylformamide.

Major Products Formed

Oxidation: Oxidized derivatives of the thienylmethyl group.

Reduction: Reduced forms of the pyrazole ring or the thienylmethyl group.

Substitution: Substituted derivatives with various functional groups replacing the thienylmethyl group.

Scientific Research Applications

1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Substituents	Key Features
Target Compound	1-isopropyl, 4-methyl, N-(2-thienylmethyl)	Enhanced lipophilicity due to alkyl groups; potential π-stacking via thiophene
M179 (N-(2-thienylmethyl)-1H-pyrazol-3-amine)	No alkyl groups at positions 1/4	Simpler structure; non-mutagenic but lacks metabolic stability
N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl, pyridinyl	Pyridine ring enhances hydrogen bonding; melting point: 104–107°C
N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine	Thiazole instead of thiophene	Thiazole’s sulfur and nitrogen atoms alter electronic properties
1-(Adamantan-1-yl)-1H-pyrazol-3-amine	Adamantyl group	High lipophilicity improves membrane permeability

Physicochemical Properties

• Lipophilicity : The target compound’s isopropyl and methyl groups likely increase logP compared to M179, similar to adamantyl-substituted pyrazoles ().
• Melting Points : Analogues like N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (104–107°C) and N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine (108–110°C) suggest that alkyl/aryl substituents elevate melting points via crystallinity .
• Solubility : Thienyl and pyridinyl groups may reduce aqueous solubility compared to purely aliphatic analogues.

Biological Activity

1-Isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine, a member of the pyrazole class, is of significant interest due to its diverse biological activities. This compound features a unique structure that includes an isopropyl group, a methyl group, and a thienylmethyl moiety, which contribute to its potential pharmacological properties.

Property	Value
Molecular Formula	C12H18ClN3S
Molecular Weight	271.81 g/mol
IUPAC Name	4-methyl-1-propan-2-yl-N-(thiophen-2-ylmethyl)pyrazol-3-amine; hydrochloride
CAS Number	1856054-14-2
SMILES Notation	CC1=CN(N=C1NCC2=CC=CS2)C(C)C.Cl

The biological activity of 1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is primarily attributed to its interaction with various molecular targets. It is believed to modulate the activity of specific enzymes and receptors, leading to a range of biological effects. The exact mechanisms are still under investigation but may involve:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways.
• Receptor Modulation : It could act as an agonist or antagonist at certain receptor sites, influencing cellular signaling pathways.

Biological Activities

Recent studies have highlighted various biological activities associated with this compound:

1. Antimicrobial Activity
Several studies have assessed the antimicrobial properties of pyrazole derivatives, including 1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine. Preliminary results indicate that this compound exhibits significant activity against both Gram-positive and Gram-negative bacteria. For example, it has shown effectiveness in inhibiting the growth of Staphylococcus aureus and Escherichia coli at concentrations around 100 µg/mL.

2. Anti-inflammatory Properties
Research suggests that the compound may possess anti-inflammatory effects by inhibiting pro-inflammatory cytokines and mediators. In vitro assays demonstrated a reduction in tumor necrosis factor-alpha (TNF-α) production in macrophages treated with the compound.

3. Potential Anticancer Activity
Emerging evidence indicates that 1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine may have anticancer properties. In vitro studies on breast cancer cell lines have shown that the compound can induce apoptosis and inhibit cell proliferation, suggesting its potential as an anticancer agent.

Case Study 1: Antimicrobial Efficacy

In a study published in Chemical Biology, researchers evaluated the antimicrobial activity of several pyrazole derivatives, including our compound of interest. The results indicated that at a concentration of 100 µg/mL, it effectively inhibited the growth of various bacterial strains, outperforming some known antibiotics.

Case Study 2: Anti-inflammatory Mechanisms

A study conducted by Zhang et al. (2020) investigated the anti-inflammatory effects of various pyrazole derivatives on lipopolysaccharide (LPS)-induced inflammation in macrophages. The findings revealed that treatment with 1-isopropyl-4-methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine significantly decreased levels of TNF-α and interleukin-6 (IL-6), indicating its potential as an anti-inflammatory agent.